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Compound of Interest

Compound Name: 9-Deacetyltaxinine E

Cat. No.: B15591866

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Deacetyltaxinine E, with the Chemical Abstracts Service (CAS) number 284672-78-2, is a
naturally occurring diterpenoid. It has been isolated from various species of the yew tree,
notably from the seeds of Taxus mairei and Taxus x media. As a member of the taxane family,
which includes the well-known chemotherapeutic agent paclitaxel, 9-Deacetyltaxinine E is of
interest to the scientific community for its potential biological activities. This document provides
a summary of the available technical information on this compound.

Chemical Properties

9-Deacetyltaxinine E is a complex diterpenoid molecule. Its chemical and physical properties
are summarized in the table below.
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Property Value Source
CAS Number 284672-78-2 N/A
Molecular Formula C35H4409 [1]
Molecular Weight 608.72 g/mol [1]

(2aR,4S,4aS,6R,9S5,11S,12S,1
2aR,12bS)-4,6,9,12-
tetraacetoxy-12b-hydroxy-

IUPAC Name 2a,3,4,4a,5,6,9,10,11,12,12a,1 N/A
2b-dodecahydro-11-methyl-
8,11-methano-1H-cyclodecal2]

[3]benzo[1,2-b]oxete-5-one

Synonyms 9-Deacetyltaxinine E [1]
Predicted Density 1.21+0.1 g/cm3 [1]
Predicted Boiling Point 661.3+55.0 °C [1]

Seeds of Taxus mairei and
Natural Source ) N/A
Taxus x media

Biological Activity and Mechanism of Action

While the Taxus genus is a rich source of compounds with potent biological activities, including
anti-inflammatory and cytotoxic effects, specific in-depth studies detailing the biological profile
of 9-Deacetyltaxinine E are not extensively available in the public domain. Extracts from Taxus
x media have been noted for their pharmacological potential, including anti-inflammatory and
antimicrobial properties. However, the specific contribution of 9-Deacetyltaxinine E to these
effects has not been fully elucidated.

Research on other taxane diterpenoids suggests that potential mechanisms of action could
involve interaction with cellular signaling pathways. For instance, other compounds from Taxus
species have been shown to influence pathways such as NF-kB, which is a key regulator of the
inflammatory response.
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Experimental Protocols

Detailed experimental protocols for the biological evaluation of 9-Deacetyltaxinine E are not
readily available in published literature. However, for researchers interested in investigating the
properties of this compound, standard assays for cytotoxicity and anti-inflammatory activity can
be employed.

General Experimental Workflow for Biological Screening

Below is a generalized workflow that could be adapted for the study of 9-Deacetyltaxinine E.
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Caption: A general experimental workflow for the biological evaluation of 9-Deacetyltaxinine E.

Potential Signaling Pathways

Based on the activities of other compounds isolated from Taxus species, a potential area of
investigation for 9-Deacetyltaxinine E would be its effect on inflammatory signaling pathways.
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The NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a
primary candidate.

Hypothetical NF-kB Signaling Pathway Inhibition

The following diagram illustrates a simplified, hypothetical mechanism by which a compound
like 9-Deacetyltaxinine E might exert anti-inflammatory effects through the inhibition of the NF-
KB pathway.
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Caption: A hypothetical model of NF-kB pathway inhibition by 9-Deacetyltaxinine E.
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Conclusion

9-Deacetyltaxinine E is a structurally characterized diterpenoid from the Taxus genus. While
its chemical properties are documented, there is a notable absence of comprehensive public
data on its specific biological activities and mechanisms of action. The information provided
here serves as a foundational guide for researchers and drug development professionals
interested in exploring the potential of this natural product. Further investigation is warranted to
fully characterize its pharmacological profile and to determine if it possesses therapeutic
potential similar to other taxane compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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